Cas no 895263-17-9 (methyl 4-phenyl-3-(phenylsulfamoyl)thiophene-2-carboxylate)

• Product Name: methyl 4-phenyl-3-(phenylsulfamoyl)thiophene-2-carboxylate
• CAS No: 895263-17-9
• MF: C₁₈H₁₅NO₄S₂
• MW: 373.446002244949
• CID: 5440671
• Update Time: 2025-11-06

methyl 4-phenyl-3-(phenylsulfamoyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-phenyl-3-(phenylsulfamoyl)thiophene-2-carboxylate

• Inchi： 1S/C18H15NO4S2/c1-23-18(20)16-17(15(12-24-16)13-8-4-2-5-9-13)25(21,22)19-14-10-6-3-7-11-14/h2-12,19H,1H3
• InChI Key： BAKZFTUJTNYSRB-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=C(C2=CC=CC=C2)C=1S(NC1=CC=CC=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on methyl 4-phenyl-3-(phenylsulfamoyl)thiophene-2-carboxylate

Comprehensive Overview of Methyl 4-Phenyl-3-(Phenylsulfamoyl)Thiophene-2-Carboxylate (CAS No. 895263-17-9)

Methyl 4-phenyl-3-(phenylsulfamoyl)thiophene-2-carboxylate (CAS No. 895263-17-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiophene core and sulfonamide functional group, is widely studied for its potential applications in drug development and advanced material synthesis. Researchers are particularly interested in its structure-activity relationship (SAR) due to its modular design, which allows for versatile modifications.

In recent years, the demand for sulfonamide derivatives like methyl 4-phenyl-3-(phenylsulfamoyl)thiophene-2-carboxylate has surged, driven by their role in designing enzyme inhibitors and bioactive molecules. The compound’s CAS number 895263-17-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry. A key area of interest is its potential as a scaffold for kinase inhibitors, a hot topic in oncology research. Users often inquire about its synthetic pathways, solubility, and stability under physiological conditions, highlighting its practical challenges and opportunities.

The thiophene ring in this compound contributes to its electron-rich properties, making it a candidate for organic electronics. With the rise of flexible electronics and biodegradable materials, researchers are exploring its incorporation into conductive polymers. Searches for terms like "thiophene-based materials for OLEDs" or "sulfonamide applications in drug delivery" align with these trends, underscoring the compound’s interdisciplinary appeal.

From a synthetic chemistry perspective, CAS 895263-17-9 is often discussed in the context of palladium-catalyzed cross-coupling reactions and regioselective functionalization. Its methyl ester group offers a handle for further derivatization, a feature highly valued in combinatorial chemistry. Laboratories frequently seek protocols for its purification and analytical characterization, particularly via HPLC and NMR spectroscopy.

Environmental and green chemistry considerations are also prominent in discussions about this compound. Questions like "biodegradability of sulfonamides" or "sustainable synthesis of thiophene derivatives" reflect growing user concerns. Innovations such as microwave-assisted synthesis and catalyst recycling are being explored to enhance the compound’s eco-friendly production.

In summary, methyl 4-phenyl-3-(phenylsulfamoyl)thiophene-2-carboxylate (CAS No. 895263-17-9) bridges multiple scientific domains, from drug discovery to advanced materials. Its structural versatility and functional groups make it a focal point for ongoing research, addressing both academic inquiries and industrial applications. As search trends evolve, this compound remains at the forefront of innovative chemical solutions.